Cas no 27068-07-1 (Benzenaminium,N,N,N-triethyl-3-hydroxy-, bromide (1:1))

• Product Name: Benzenaminium,N,N,N-triethyl-3-hydroxy-, bromide (1:1)
• CAS No: 27068-07-1
• MF: C₁₂H₂₀BrNO
• MW: 274.197302818298
• CID: 277310
• PubChem ID: 33681
• Update Time: 2025-04-19

Benzenaminium,N,N,N-triethyl-3-hydroxy-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenaminium,N,N,N-triethyl-3-hydroxy-, bromide (1:1)
• triethyl-(3-hydroxyphenyl)azanium,bromide
• (3-Hydroxyphenyl)triethylammonium bromide
• 27068-07-1
• AMMONIUM, (3-HYDROXYPHENYL)TRIETHYL-, BROMIDE
• Ro 2-3709

• Inchi： 1S/C12H19NO.BrH/c1-4-13(5-2,6-3)11-8-7-9-12(14)10-11;/h7-10H,4-6H2,1-3H3;1H
• InChI Key： TVKWFYUSFZSPTC-UHFFFAOYSA-N
• SMILES： [Br-].OC1=CC=CC(=C1)[N+](CC)(CC)CC

Computed Properties

• Exact Mass: 194.154
• Monoisotopic Mass: 194.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 4.15550